Cas no 20101-82-0 (Methyl 4,4,4-trichloro-3-methylbutanoate)
20101-82-0 structure
Product name:Methyl 4,4,4-trichloro-3-methylbutanoate
Methyl 4,4,4-trichloro-3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
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- 20101-82-0
- DTXCID80516098
- DTXSID60565322
- Methyl 4,4,4-trichloro-3-methylbutanoate
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- Inchi： InChI=1S/C6H9Cl3O2/c1-4(6(7,8)9)3-5(10)11-2/h4H,3H2,1-2H3
- InChI Key： DGWHQFSDXORUPU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 217.966813Da
- Monoisotopic Mass: 217.966813Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3.1
Methyl 4,4,4-trichloro-3-methylbutanoate Related Literature
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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Shenghua Liu,Ruibin Jiang,Peng You,Xingzhong Zhu,Jianfang Wang,Feng Yan Energy Environ. Sci., 2016,9, 898-905
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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